Cas no 137465-01-1 (4-(4-Oxocyclohexyl)benzoic acid)

4-(4-Oxocyclohexyl)benzoic acid structure

137465-01-1 structure

Product Name:4-(4-Oxocyclohexyl)benzoic acid

CAS No:137465-01-1

Molecular Formula:C₁₃H₁₄O₃

Molecular Weight:218.25

MDL:MFCD13195602

CID:1069799

4-(4-Oxocyclohexyl)benzoic acid Properties

Names and Identifiers

- 4-(4-Oxocyclohexyl)benzoic acid
- (p-carboxyphenyl)cyclohexane
- 4-(4-Oxo-cyclohexyl)-benzoesaeure
- 4-(4-oxo-cyclohexyl)-benzoic acid
- AG-B-99301
- CTK7H3332
- SBB052810
- SureCN3670111
- +Expand
- MDL： MFCD13195602
- InChIKey： CXQFXVZUJFYVHS-UHFFFAOYSA-N
- Inchi： InChI=1S/C13H14O3/c14-12-7-5-10(6-8-12)9-1-3-11(4-2-9)13(15)16/h1-4,10H,5-8H2,(H,15,16)
- SMILES： C1=C(C=CC(=C1)C(=O)O)C2CCC(=O)CC2

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 2
Heavy Atom Count: 16

4-(4-Oxocyclohexyl)benzoic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Apollo Scientific	OR46649-1g	4-(4-Oxocyclohexyl)benzoic acid	137465-01-1		1g	£265.00	2023-09-01
Crysdot LLC	CD12147656-5g	4-(4-Oxocyclohexyl)benzoic acid	137465-01-1	95+%	5g	$874	2024-07-23
eNovation Chemicals LLC	Y1294532-500mg	4-(4-Oxo-cyclohexyl)-benzoic acid	137465-01-1	95%	500mg	$1115	2024-07-28
Matrix Scientific	082169-250mg	4-(4-Oxocyclohexyl)benzoic acid, 97%	137465-01-1	97%	250mg	$223.00	2023-09-10

4-(4-Oxocyclohexyl)benzoic acid Related Literature

1. Ligand-modified synthesis of shape-controllable and highly luminescent CsPbBr3 perovskite nanocrystals under ambient conditions†

Xiaobo Hu,Yanqiao Xu,Jiancheng Wang,Jiaxin Ma Inorg. Chem. Front., 2022,9, 6080-6090
2. Graphene oxide–peptide nanoassembly as a general approach for monitoring the activity of histone deacetylases†

Ping Liang,Qing Li,Zhan Wu,Jian-Hui Jiang,Ru-Qin Yu Analyst, 2016,141, 3989-3992
3. Synthesis of 3- and 5-formyl-4-phenyl-1H-pyrazoles: promising head units for the generation of asymmetric imineligands and mixed metal polynuclear complexes†‡

Juan Olguín,Sally Brooker New J. Chem., 2011,35, 1242-1253
4. Thermoelectric properties of two-dimensional selenene and tellurene from group-VI elements†

Chensheng Lin,Wendan Cheng,Guoliang Chai,Hao Zhang Phys. Chem. Chem. Phys., 2018,20, 24250-24256
5. Size dependence of gold clusters with precise numbers of atoms in aerobic oxidation of d-glucose†

Junying Zhang,Zhimin Li,Jiahui Huang,Chao Liu,Feng Hong,Kai Zheng,Gao Li Nanoscale, 2017,9, 16879-16886
6. Front cover

Polym. Chem., 2022,13, 5275-5276
7. Mechanistic insight from activation parameters for the reaction between co-enzyme B12 and cyanide: further evidence that heterolytic Co–C bond cleavage is solvent-assisted†

Mohamed S. A. Hamza,Andrew G. Cregan,Nicola E. Brasch,Rudi van Eldik Dalton Trans., 2003, 596-602
8. A method for the direct injection and analysis of small volume human blood spots and plasma extracts containing high concentrations of organic solvents using revered-phase 2D UPLC/MS

Jennifer L. Simeone,Dan S. Root,Claude R. Mallet,Ian D. Wilson Analyst, 2015,140, 1921-1931
9. The thermal expansion properties of halogen bond containing 1,4 dioxane halogen complexes†

W. G. Marshall,R. H. Jones CrystEngComm, 2019,21, 5269-5277
10. Front cover

Anal. Proc., 1989,26, X033-X034

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